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Abstract
AZ-628 is a potent, ATP-competitive inhibitor primarily targeting the RAF family of

serine/threonine kinases, which are critical components of the RAS-RAF-MEK-ERK signaling

pathway. Dysregulation of this pathway is a key driver in a significant portion of human cancers,

making inhibitors like AZ-628 valuable tools for research and potential therapeutic

development. This document provides a comprehensive technical overview of the kinase

selectivity profile of AZ-628, detailing its inhibitory activity against primary targets and other

kinases. It includes structured data from biochemical assays, detailed experimental protocols

for both biochemical and cell-based assays, and visualizations of the relevant signaling

pathway and experimental workflows.

Kinase Selectivity Profile
AZ-628 demonstrates high affinity for RAF kinases, with nanomolar potency against B-Raf, the

oncogenic B-RafV600E mutant, and c-Raf-1. While its primary targets are within the RAF

family, it has been shown to inhibit other tyrosine protein kinases, though generally at lower

potencies. A summary of the available quantitative inhibition data is presented below.
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Kinase Target IC50 (nM) Assay Type Reference

c-Raf-1 29 In vitro kinase assay [1]

B-RafV600E 34 In vitro kinase assay [1]

B-Raf (wild-type) 105 In vitro kinase assay [1]

VEGFR2 Mentioned as inhibited Not specified [1]

DDR2 Mentioned as inhibited Not specified [1]

Lyn Mentioned as inhibited Not specified [1]

Flt1 Mentioned as inhibited Not specified [1]

FMS Mentioned as inhibited Not specified [1]

Note: One study noted that AZ-628 displays selectivity for RAF kinases over a panel of 150

other kinases, though the complete dataset was not provided.

Signaling Pathway
AZ-628 exerts its effects by inhibiting the RAF kinases, which are central to the RAS-RAF-

MEK-ERK pathway. This pathway is a critical signaling cascade that regulates cell proliferation,

differentiation, and survival.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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